Cas no 797-71-7 (tris(4-hydroxyphenyl)phosphine oxide)

tris(4-hydroxyphenyl)phosphine oxide structure
797-71-7 structure
Product Name:tris(4-hydroxyphenyl)phosphine oxide
CAS No:797-71-7
MF:C18H15O4P
MW:326.283066034317
CID:984860
Update Time:2024-01-30

tris(4-hydroxyphenyl)phosphine oxide Chemical and Physical Properties

Names and Identifiers

    • tris(4-hydroxyphenyl)phosphine oxide
    • 4-bis(4-hydroxyphenyl)phosphorylphenol
    • AC1N4SOK
    • AG-H-19766
    • CTK5E7092
    • tri(p-hydroxyphenyl)phosphine oxide
    • tri-(p-hydroxyphenyl)phosphine oxide
    • tris(4-hydroxyphenyl)phosphane oxide
    • tris(p-hydroxyphenyl)phosphine oxide
    • 4,4′,4′′-Phosphinylidynetris[phenol] (ACI)
    • Phenol, 4,4′,4′′-phosphinylidynetri- (6CI, 7CI, 8CI)
    • Inchi: 1S/C18H15O4P/c19-13-1-7-16(8-2-13)23(22,17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12,19-21H
    • InChI Key: LMBQOLBVWODAFG-UHFFFAOYSA-N
    • SMILES: O=P(C1C=CC(O)=CC=1)(C1C=CC(O)=CC=1)C1C=CC(O)=CC=1

Computed Properties

  • Exact Mass: 326.07100

Experimental Properties

  • PSA: 87.57000
  • LogP: 2.44280

tris(4-hydroxyphenyl)phosphine oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; 18 h, rt
1.2 Reagents: Water
Reference
Reversible Covalent and Supramolecular Functionalization of Water-Soluble Gold(I) Complexes
Kemper, Benedict; et al, Chemistry - A European Journal, 2017, 23(25), 6048-6055

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen peroxide
1.2 Reagents: Boron tribromide Solvents: Dichloromethane
Reference
Synthesis and Solid-State Structure of (4-Hydroxy-3,5-diiodophenyl)phosphine Oxides. Dimeric Motifs with the Assistance of O-H···O:P Hydrogen Bonds
Bewick, Nicholas A.; et al, Current Organic Chemistry, 2015, 19(5), 469-474

Production Method 3

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane
Reference
Sterically encumbered functional groups: an investigation of endo versus exo phosphoryl complexation using proton and phosphorus-31 NMR
Friedrichsen, Bernard P.; et al, Journal of the American Chemical Society, 1990, 112(24), 8931-41

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  rt → 135 °C; 135 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Novel synthesis of tri-functional monomers tris(4-fluorophenyl)phosphine oxide and tris(4-hydroxyphenyl)phosphine oxide
Song, Airu; et al, Jingxi Huagong Zhongjianti, 2010, 40(3), 57-59

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus trichloride
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water
3.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  rt
Reference
Hyperbranched Rigid Aromatic Phosphorus-Containing Flame Retardants for Epoxy Resins
Battig, Alexander ; et al, Macromolecular Materials and Engineering, 2021, 306(4),

Production Method 6

Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  rt; rt → 0 °C
1.2 Reagents: Phosphorus oxychloride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  rt → 135 °C; 135 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Novel synthesis of tri-functional monomers tris(4-fluorophenyl)phosphine oxide and tris(4-hydroxyphenyl)phosphine oxide
Song, Airu; et al, Jingxi Huagong Zhongjianti, 2010, 40(3), 57-59

Production Method 7

Reaction Conditions
1.1 Reagents: Water Solvents: Toluene ;  85 °C
Reference
Water Attack Umpolung Aromatic Systems To Release Hydrogen
Chen, Tsun-Ren; et al, Inorganic Chemistry, 2011, 50(8), 3645-3650

tris(4-hydroxyphenyl)phosphine oxide Raw materials

tris(4-hydroxyphenyl)phosphine oxide Preparation Products

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